1-(4'-Bromo(1,1'-biphenyl)-4-yl)-3-phenyl-2-propen-1-one

• IUPAC Name: (E)-1-[4-(4-bromophenyl)phenyl]-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C21H15BrO/c22-20-13-11-18(12-14-20)17-7-9-19(10-8-17)21(23)15-6-16-4-2-1-3-5-16/h1-15H/b15-6+
• InChI Key: NTCBUXIQMLORSI-GIDUJCDVSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)Br
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)Br
• Molecular Formula: C21H15BrO
• Molecular Weight: 363.2 g/mol
• CAS RN: 85098-88-0

Description

The compound “1-(4’-Bromo(1,1’-biphenyl)-4-yl)-3-phenyl-2-propen-1-one” is a complex organic molecule. It seems to contain a biphenyl group, which is two benzene rings connected by a single bond, with a bromine atom attached to one of the rings. The molecule also contains a propenone group, which is a type of ketone, and a phenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the biphenyl, propenone, and phenyl groups, as well as the bromine atom, would all contribute to its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions occur. The bromine atom could potentially be involved in substitution reactions, and the propenone group could undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its specific structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would describe how it interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, brominated compounds can often be hazardous and require careful handling.

Future Directions

Future research on this compound could involve further exploration of its synthesis, its properties, and its potential applications. This could include studies to optimize its synthesis, investigations of its reactivity, and assessments of its potential uses.